![molecular formula C11H19NO5 B1638541 1-Tert-butyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate CAS No. 897046-42-3](/img/structure/B1638541.png)
1-Tert-butyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate
Overview
Description
“1-Tert-butyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate” is a chemical compound with the molecular formula C11H19NO5 . It is a white powder and is stored in a refrigerator . .
Synthesis Analysis
This compound is used as a non-cleavable ADC linker in the synthesis of antibody-drug conjugates (ADCs) . It is also used as an alkyl chain-based PROTAC linker in the synthesis of PROTACs .Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code: 1S/C11H19NO5/c1-11(2,3)17-10(15)12-6-7(13)5-8(12)9(14)16-4/h7-8,13H,5-6H2,1-4H3/t7-,8+/m0/s1 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 245.28 . It is a solid at room temperature . The density is predicted to be 1.13±0.1 g/cm3 .Scientific Research Applications
- Boc-trans-D-Hyp-OMe serves as a non-cleavable linker in the synthesis of ADCs. These conjugates combine monoclonal antibodies with potent cytotoxic drugs, enabling targeted cancer therapy. The compound’s stability and compatibility with antibody structures make it valuable in this context .
- As an alkyl chain-based PROTAC linker, Boc-trans-D-Hyp-OMe plays a role in PROTAC synthesis. PROTACs are designed to degrade specific proteins by recruiting them for ubiquitination and subsequent proteasomal degradation. This approach has gained attention in drug discovery and cancer research .
- Boc-trans-D-Hyp-OMe is part of the Aryl halide chemistry informer library developed by chemists at Merck & Co. Inc. This library contains drug-like molecules representative of those encountered in complex synthesis. Researchers use such libraries for lead optimization and target identification .
- Scientists explore Boc-trans-D-Hyp-OMe’s potential as a building block in drug design. Its unique structure and functional groups allow for modifications that can enhance bioactivity or pharmacokinetics. Researchers investigate its interactions with biological targets .
- Boc-trans-D-Hyp-OMe is useful in peptide chemistry. Researchers incorporate it into peptide sequences to introduce specific functionalities or improve stability. Its tert-butyl protecting group ensures controlled deprotection during solid-phase peptide synthesis .
- The compound’s chiral center (2S,4R) makes it valuable for chiral pool synthesis. It serves as a chiral building block, enabling access to enantiopure compounds. Researchers exploit its stereochemistry for asymmetric transformations .
Antibody-Drug Conjugates (ADCs)
PROTACs (Proteolysis-Targeting Chimeras)
Chemical Informer Libraries
Medicinal Chemistry Research
Peptide Synthesis
Chiral Pool Synthesis
Safety and Hazards
properties
IUPAC Name |
1-O-tert-butyl 2-O-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO5/c1-11(2,3)17-10(15)12-6-7(13)5-8(12)9(14)16-4/h7-8,13H,5-6H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZMNEDXVUJLQAF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(CC1C(=O)OC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Tert-butyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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